Cas no 94-80-4 (2,4-D Butyl ester)

2,4-D Butyl ester is a selective systemic herbicide belonging to the phenoxyacetic acid class. It is commonly used for post-emergence control of broadleaf weeds in cereals, grasslands, and non-crop areas. The butyl ester formulation enhances lipid solubility, improving foliar absorption and translocation within target plants. This compound exhibits high efficacy against resistant weeds due to its rapid penetration and stability under varying environmental conditions. Its low volatility reduces the risk of off-target damage compared to other ester formulations. 2,4-D Butyl ester is compatible with many tank-mix partners, offering flexibility in integrated weed management programs. Proper application timing and adherence to label recommendations are critical for optimal performance and crop safety.
2,4-D Butyl ester structure
2,4-D Butyl ester structure
Product Name:2,4-D Butyl ester
CAS No:94-80-4
MF:C12H14Cl2O3
MW:277.143762111664
MDL:MFCD00126845
CID:34764
PubChem ID:7206
Update Time:2025-05-21

2,4-D Butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butyl 2-(2,4-dichlorophenoxy)acetate
    • Butyl-2,4-Dichlorophenoxyacetate
    • 2,4-Dichlorophenoxyacetic acid butyl ester
    • IFLAB-BB F2111-0001
    • LIRONOX
    • LIRONOX(R)
    • (2,4-DICHLOROPHENOXY)ACETIC ACID, BUTYL ESTER
    • 2,4-D BUTYL ESTER
    • 2,4-D-1-BUTYL ESTER
    • 2,4-PA-BUTYL
    • (2,4-dichlorophenoxy)-aceticacibutylester
    • (2,4-dichlorophenoxy)-aceticacibutylester[qr]
    • 1-methylpropyl(2,4-dichlorophenoxy)ethanoate
    • 2,4-d,n-butylester
    • 2,4-dbe
    • 2,4-dbe[qr]
    • 2,4-d-butyl[qr]
    • 2,4-Dichlorophenoxyacetic acid n-butyl ester
    • 2,4-dichlorophenoxyaceticacidbutylester[qr]
    • 2,4-dichlorophenoxyaceticacidn-butylester[qr]
    • abcow.k-672,4-dweedkiller[qr]
    • Acetic acid, (2,4-dichlorophenoxy)-, butyl ester
    • amoco2,4-dweedkillerno6b[qr]
    • associatedsales4-pound2,4-desterweedkiller[qr]
    • barber’s2,4-desterweedkiller[qr]
    • barcoweedkiller(esterformulation)[qr]
    • Butapon
    • butapon[qr]
    • Butyl 2,4-D
    • Butyl dichlorophenoxyacetate
    • Butyl ester 2,4-D
    • Butyl ester of 2,4-D
    • butyl(2,4-dichlorophenoxy)acetate[qr]
    • 2,4-D butylate in Hexane
    • 2-(2,4-Dichlorophenoxy)butylacetate
    • 2,4-D butyl ester solution
    • BUTYL 2,4-DICHLOROPHENOXYACETATE
    • 2,4-Dbutyl
    • butyl (2,4-dichlorophenoxy)acetate
    • 2,4-D 1-butyl ester
    • Acetic acid, (2,4-dichlorophenoxy)-, butyl ester (6CI, 8CI, 9CI)
    • 2,4-D Butylate
    • Esso Herbicide 10
    • Esteron 400BR
    • Fernesta
    • Hi-Ester 2,4-D
    • NSC 409767
    • CS-0012882
    • (2,4-Dichlorophenoxy)acetic acid butyl ester
    • W-100183
    • 2,4-D-1-butyl ester 100 microg/mL in Cyclohexane
    • NCGC00090826-03
    • Felco HV4 Weed Killer
    • Olin Butyl Ester D267 Weed Killer
    • Lironox 326
    • DA-60025
    • NCGC00256335-01
    • Amoco 2,4-D Weed Killer No. 6B
    • AKOS005943535
    • Green Cross Weed-No-More
    • Parsons 2,4-D Weed Killer Butyl Ester
    • General Chemical 2,4-D 6.00 Butyl Ester Weed Killer
    • 2,4-D-butyl
    • Purple Component
    • Diamond Shamrock Butyl 6D Weed Killer
    • Tox21_201237
    • MFA 40% Butyl Ester Weed Killer
    • Rhodia 2,4-D Butyl Ester 6L
    • Crop Rider 2.67D
    • HSDB 1633
    • Butyl(2,4-dichlorophenoxy) acetate
    • Felco HV2 Weed Killer
    • MFA No. 4 Weed Killer
    • cid_7206
    • Unico 2,4-D Ester Weed Killer
    • EPA Pesticide Chemical Code 030056
    • Acetic acid,4-dichlorophenoxy)-, butyl ester
    • De-Pester Ded-Weed ME-6
    • Patterson's Hi-Test Butyl Ester 2,4-D Weed Killer
    • Shell 40
    • General Chemical 2,4-D Butyl Ester Weed Killer
    • Sure Death 40% Butyl Ester Type Weedkiller
    • De-Pester Ded-Weed ME-9
    • BRN 2056085
    • 2,4-Dichlorophenoxyacetic acid, n-butyl ester
    • 2,4-dichlorophenoxyacetic butyl ester
    • 2,4-D 1-butyl ester, PESTANAL(R), analytical standard
    • UNII-6GO3LVR34R
    • De-Pester Ded-Weed ME-4
    • MLS002152860
    • 2,4-DICHLOROPHENOXYACETIC ACID, BUTYL ESTER
    • Techne Butyl Ester Weed Killer No. 4
    • AC-12695
    • General Chemical 2,4-D 3.34 Butyl Ester Weed Killer
    • n-Butylester kyseliny 2,4-dichlorfenoxyoctove [Czech]
    • Miller's 6# Ester
    • NCGC00090826-01
    • The Crop Rider
    • Associated Sales 4-Pound 2,4-D Ester Weed Killer
    • NCGC00258789-01
    • MFA No. 6 Weed Killer
    • 2,4-D n-butyl ester
    • n-Butylester kyseliny 2,4-dichlorfenoxyoctove
    • Butyl 400
    • Diamond Shamrock Butyl 4D
    • Barco Weed Killer (ester Formulation)
    • Chipman 2,4-D Butyl Ester 334E
    • (2, butyl ester
    • 2,4-D BUTYL ESTER [MI]
    • Chipman 2,4-D Butyl Ester 4E
    • Monsanto 2,4-D Butyl Ester
    • butyl 2-[2,4-bis(chloranyl)phenoxy]ethanoate
    • NSC-409767
    • MFCD00126845
    • Component Orange
    • Weed-Rhap B-4D
    • STL301520
    • Weed-Rhap B-2.67D
    • Felco Butyl Ester 600 2,4-D Weed Killer
    • CHEMBL1446511
    • Q27264880
    • 2,4-D-butyl [ISO]
    • Floratox 428 4-Pound 2,4-D Ester Weed Killer
    • Butyl 2-(2,4-dichlorophenoxy)ethanoate
    • EN300-112152
    • Miller's 4# Ester
    • Techne 40% Butyl Ester Type Weed Killer
    • SMR001224484
    • NS00021405
    • Caswell No. 315AL
    • Olin Butyl Ester D6 Weed Killer
    • 6GO3LVR34R
    • Tox21_302757
    • AS-76740
    • Chipman 2,4-D Butyl Ester 6E
    • Weed-Rhap B-6D
    • CAS-94-80-4
    • 2-(2,4-dichlorophenoxy)acetic acid butyl ester
    • Abco W.K-67 2,4-D Weed Killer
    • General Chemical 2,4-D 4-Butyl Ester Weed Killer
    • Techne Butyl Ester Weed Killer No. 6
    • T-H Ded-Weed ME-6
    • T-H Ded-Weed ME-9
    • SCHEMBL1226040
    • Line Rider 4T
    • Olin Butyl Ester D4 Weed Killer
    • FS Ester 400 Weed Killer
    • 94-80-4
    • EINECS 202-364-8
    • Barber's 2,4-D Ester Weed Killer
    • DTXSID5020443
    • DTXCID10443
    • AI3-08686
    • HY-B0867
    • Z54191175
    • NSC409767
    • Sure Death No. 4 Butyl Ester Weed Killer
    • De-Pester Ded-Weed ME-5
    • WLN: GR CG DO1VO4
    • butyl 2,4-dichloro-phenoxyacetate
    • butyl [(2,4-dichlorophenyl)oxy]acetate
    • BDBM74250
    • butyl2-(2,4-dichlorophenoxy)acetate
    • Sure Death No. 6 Butyl Ester Weed Killer
    • Orange II Component
    • NCGC00090826-02
    • 2,4-D Butyl ester
    • MDL: MFCD00126845
    • Inchi: 1S/C12H14Cl2O3/c1-2-3-6-16-12(15)8-17-11-5-4-9(13)7-10(11)14/h4-5,7H,2-3,6,8H2,1H3
    • InChI Key: UQMRAFJOBWOFNS-UHFFFAOYSA-N
    • SMILES: O=C(COC1C(Cl)=CC(Cl)=CC=1)OCCCC

Computed Properties

  • Exact Mass: 276.03200
  • Monoisotopic Mass: 276.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: The pure product is colorless oily liquid, and the crude oil is brown liquid.
  • Density: 1.2639 (rough estimate)
  • Melting Point: 9°C
  • Boiling Point: 146-147 ºC
  • Flash Point: 48℃
  • Refractive Index: 1.5209 (estimate)
  • Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 35.53000
  • LogP: 3.71550
  • Solubility: Poorly soluble in water, easily soluble in most organic solvents.

2,4-D Butyl ester Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302,H317,H410
  • Warning Statement: P273,P280,P501
  • Hazardous Material transportation number:UN 3082
  • WGK Germany:3
  • Hazard Category Code: 22-43-50/53
  • Safety Instruction: S26-S29-S36/37-S46-S60-S61
  • RTECS:AG8050000
  • Hazardous Material Identification: Xn
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Storage Condition:0-6°C
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R22; R43; R50/53

2,4-D Butyl ester Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

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    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2,4-D Butyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Tungstate(3-), tetracosa-μ-oxododecaoxo[μ12-[phosphato(3-)-κO:κO:κO:κO′:κO′:κO′:… ;  0.3 h, 75 - 80 °C
Reference
Facile and selective preparation of esters from carboxylic acids catalyzed by aluminum dodecatungstophosphate (AlPW12O40) as a versatile, recyclable and a highly water tolerant green Lewis acid catalyst
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Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  2 h, rt → 110 °C
1.2 30 min, rt; 1 h, 110 °C
Reference
Chloroacetate aqueous phase synthesis technology and method using the same for preparing 2,4-dichlorophenoxyacetate
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Production Method 3

Reaction Conditions
1.1 Catalysts: Phenothiazine ,  4-(Dimethylamino)pyridine ;  rt → 85 °C
1.2 Reagents: Chlorine ;  80 - 85 °C
1.3 Catalysts: p-Toluenesulfonic acid ;  85 °C → reflux
Reference
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Production Method 4

Reaction Conditions
1.1 Catalysts: 12-Tungstosilicic acid Solvents: Cyclohexane ;  2 h, reflux
Reference
Catalytic synthesis of 2,4-D butylate with H4SiW12O40/silica gel
Yang, Shui-jin; Wang, Wei-ping; Tan, Xiang-en, Huaxue Shiji, 2011, 33(6), 555-557

Production Method 5

Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: tert-Butyl methyl sulfide ,  Iron chloride (FeCl3) Solvents: Water ;  40 °C; 0.5 h, 40 °C
Reference
Preparation of 2,4-dichlorophenoxyacetic acid and salt thereof
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Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride ,  3,4-Dichlorothiophene ;  70 °C; 0.5 h, 70 °C
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Production Method 7

Reaction Conditions
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Production Method 8

Reaction Conditions
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Reference
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Production Method 9

Reaction Conditions
1.1 4 h, 80 °C
Reference
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Production Method 10

Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: tert-Butyl methyl sulfide ,  Iron chloride (FeCl3) ;  40 °C; 0.5 h, 40 °C
Reference
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Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt → 70 °C
1.2 0.5 h, 80 °C
Reference
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Production Method 12

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  1 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt → 70 °C
1.3 0.5 h, 80 °C
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Production Method 13

Reaction Conditions
1.1 Solvents: 1-Butanol ;  1 h, reflux
Reference
Catalytic synthesis of 2,4-D butyl ester by silica sulfuric acid
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Production Method 14

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Toluene ;  3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10
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Production Method 15

Reaction Conditions
1.1 Catalysts: Iodine ;  2 h, rt → reflux
Reference
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Production Method 16

Reaction Conditions
1.1 Catalysts: Amberlite IR 120
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Production Method 17

Reaction Conditions
1.1 Catalysts: Sulfuric acid
Reference
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Production Method 18

Reaction Conditions
Reference
Synthesis of 2,4-D esters by using 806 catalyst
Huang, Huamin; Liu, Fuan; Zhang, Hongmei, Jilin Daxue Ziran Kexue Xuebao, 1986, (3), 95-7

Production Method 19

Reaction Conditions
Reference
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Production Method 20

Reaction Conditions
1.1 4 h, 180 °C
Reference
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Additional information on 2,4-D Butyl ester

Comprehensive Guide to 2,4-D Butyl Ester (CAS No. 94-80-4): Properties, Applications, and Environmental Impact

2,4-D Butyl Ester (CAS No. 94-80-4) is a widely recognized herbicidal ester derived from 2,4-dichlorophenoxyacetic acid (2,4-D). This compound is a selective systemic herbicide primarily used to control broadleaf weeds in agricultural and non-agricultural settings. Its efficacy, cost-effectiveness, and versatility have made it a staple in modern weed management programs. The butyl ester formulation enhances its absorption and translocation within target plants, ensuring rapid action.

In recent years, the demand for 2,4-D Butyl Ester has surged due to its compatibility with sustainable farming practices and integrated pest management (IPM) systems. Farmers and agronomists frequently search for terms like "2,4-D Butyl Ester vs. other formulations" or "best practices for 2,4-D application," reflecting the growing interest in optimizing its use. Additionally, environmental concerns have led to queries such as "2,4-D Butyl Ester biodegradability" and "impact on non-target species," highlighting the need for balanced information.

The chemical structure of 2,4-D Butyl Ester (C12H14Cl2O3) features a phenoxyacetic acid backbone with a butyl ester group, which contributes to its lipophilicity and volatility. This property allows it to penetrate plant cuticles efficiently, making it particularly effective against post-emergent weeds. Its mode of action involves mimicking natural auxins, disrupting cell division and growth in susceptible plants. Researchers often investigate "2,4-D Butyl Ester mechanism of action" to understand its selectivity and potential resistance development.

Applications of 2,4-D Butyl Ester span across cereal crops, pastures, and turf management. Its ability to control invasive species like Canada thistle and ragweed has made it indispensable in crop protection. However, users must adhere to label instructions to minimize drift and off-target effects. Popular searches include "2,4-D Butyl Ester mixing ratios" and "compatibility with other agrochemicals," underscoring the importance of precise application techniques.

Environmental and regulatory aspects of 2,4-D Butyl Ester are frequently debated. While it is readily biodegradable under aerobic conditions, its half-life in soil varies depending on microbial activity and climatic factors. Regulatory bodies such as the EPA and EFSA have established maximum residue limits (MRLs) to ensure food safety. Queries like "2,4-D Butyl Ester regulatory status" and "eco-friendly alternatives" reflect public interest in sustainable solutions.

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In conclusion, 2,4-D Butyl Ester (CAS No. 94-80-4) remains a cornerstone in weed control due to its proven efficacy and adaptability. By addressing user queries like "how to store 2,4-D Butyl Ester" or "rainfastness of 2,4-D," this guide aims to provide actionable insights for safe and effective use. As agriculture evolves, continuous research and responsible stewardship will ensure its sustainable integration into modern farming systems.

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